Cas no 87587-59-5 (1H-Azepine-4-carboxylic acid, 6,7-dihydro-5-methoxy-7-oxo-)

• Product Name: 1H-Azepine-4-carboxylic acid, 6,7-dihydro-5-methoxy-7-oxo-
• CAS No: 87587-59-5
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 4274382
• Update Time: 2026-04-14

1H-Azepine-4-carboxylic acid, 6,7-dihydro-5-methoxy-7-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-4-carboxylic acid, 6,7-dihydro-5-methoxy-7-oxo-

Additional information on 1H-Azepine-4-carboxylic acid, 6,7-dihydro-5-methoxy-7-oxo-

Comprehensive Overview of 1H-Azepine-4-carboxylic acid, 6,7-dihydro-5-methoxy-7-oxo- (CAS No. 87587-59-5)

1H-Azepine-4-carboxylic acid, 6,7-dihydro-5-methoxy-7-oxo- (CAS No. 87587-59-5) is a specialized organic compound belonging to the azepine family, a class of heterocyclic compounds featuring a seven-membered ring with nitrogen. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The presence of a methoxy group and a ketone functionality in its molecular framework makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1H-Azepine-4-carboxylic acid derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, which could be leveraged to design inhibitors for enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. The compound's CAS No. 87587-59-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of 1H-Azepine-4-carboxylic acid is its synthetic versatility. The compound can undergo various chemical transformations, including ring-opening reactions, esterification, and amide formation, making it a versatile building block for medicinal chemistry. Its 6,7-dihydro-5-methoxy-7-oxo moiety is particularly noteworthy, as it introduces both steric and electronic effects that can influence the reactivity of the molecule. This has led to its exploration in the synthesis of small-molecule drugs and peptidomimetics.

From an industrial perspective, the scalability of 1H-Azepine-4-carboxylic acid production is a hot topic. Manufacturers are optimizing routes to achieve high yields and purity, often employing green chemistry principles to minimize environmental impact. Questions like "How to synthesize 1H-Azepine-4-carboxylic acid efficiently?" or "What are the latest applications of CAS No. 87587-59-5?" are commonly encountered in search engines, highlighting the compound's practical significance.

Another area of interest is the compound's potential in computational chemistry and molecular modeling. Researchers use density functional theory (DFT) calculations to predict its interactions with biological targets, aiding in the design of next-generation therapeutics. The 5-methoxy and 7-oxo groups are often scrutinized for their contributions to binding affinity and metabolic stability, making this compound a frequent subject of structure-activity relationship (SAR) studies.

In conclusion, 1H-Azepine-4-carboxylic acid, 6,7-dihydro-5-methoxy-7-oxo- (CAS No. 87587-59-5) represents a fascinating intersection of chemistry and biology. Its structural features and reactivity profile continue to inspire innovations in drug development and material science. As research progresses, this compound is likely to remain a focal point for scientists seeking to address unmet medical needs and advance sustainable chemical synthesis.